Cas no 1806256-97-2 (Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806256-97-2
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4840081
• Update Time: 2025-06-13

Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H12F3NO4/c1-6-4-8(19-11(12,13)14)7(5-9(16)17-2)15-10(6)18-3/h4H,5H2,1-3H3
• InChI Key： UDFVAXMUBSYDPN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=C(N=C1CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806256-97-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1806256-97-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of methoxy, methyl, and trifluoromethoxy substituents on a pyridine ring, make it a versatile building block for drug development.

The significance of Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate in modern pharmaceutical research cannot be overstated. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred choice for medicinal chemists aiming to develop drugs with improved pharmacokinetic profiles. Recent studies have highlighted its role in the synthesis of novel anticonvulsant and anti-inflammatory agents, where its structural motifs contribute to the efficacy and selectivity of the final compounds.

In the realm of drug discovery, the demand for efficient and scalable synthetic routes has led to innovative methodologies for producing intermediates like Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate. Advanced catalytic processes and green chemistry principles have been employed to optimize yield and minimize waste, aligning with the growing emphasis on sustainable pharmaceutical practices. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the trifluoromethoxy group with high precision, demonstrating the compound's adaptability in complex synthetic schemes.

The pyridine core of Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate is particularly noteworthy due to its prevalence in bioactive molecules. Pyridine derivatives are known for their diverse biological activities, ranging from antimicrobial to neuroprotective effects. The specific arrangement of substituents on this ring system not only influences the electronic properties of the molecule but also dictates its interactions with biological targets. This has spurred extensive research into modifying pyridine-based scaffolds to develop next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate functions as a pharmacophore. Molecular modeling studies have revealed that the trifluoromethoxy group enhances binding affinity by inducing favorable dipole interactions with receptor sites. Additionally, quantum mechanical calculations have provided insights into the compound's conformational flexibility, which is critical for optimizing drug design. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel compounds.

The versatility of Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate extends beyond its role as an intermediate in small molecule synthesis. It has also been explored as a precursor for more complex heterocyclic systems, such as fused pyridines and pyrazines. These expanded ring systems are often associated with enhanced biological activity, making them attractive candidates for further medicinal chemistry exploration. The compound's ability to serve as a starting point for such diverse structures underscores its importance in synthetic chemistry.

In conclusion, Methyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806256-97-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and adaptability make it an invaluable tool for developing innovative therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.